1-[(1H-Pyrrol-2-yl)methylidene]pyrrolidin-1-ium bromide

• CAS RN: 62426-05-5
• Molecular Formula: C9H13BrN2
• Molecular Weight: 229.12 g/mol
• IUPAC Name: 2-(pyrrolidin-1-ium-1-ylidenemethyl)-1H-pyrrole;bromide
• InChI: InChI=1S/C9H12N2.BrH/c1-2-7-11(6-1)8-9-4-3-5-10-9;/h3-5,8H,1-2,6-7H2;1H
• InChI Key: BHPGLQWPYYGOFH-UHFFFAOYSA-N
• Canonical SMILES: C1CC[N+](=CC2=CC=CN2)C1.[Br-]

Description

1-[(1H-Pyrrol-2-yl)methylidene]pyrrolidin-1-ium bromide is a useful research compound. Its molecular formula is C9H13BrN2 and its molecular weight is 229.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 81.0 g (1.00 mole) of hydrogen bromide in 1000 ml of absolute chloroform is added dropwise with cooling and stirring a solution of 80.0 g (1.12 mole) of pyrrolidine in 100 ml of absolute chloroform. Then 95.1 g (1.00 mole) of pyrrole-2-carboxaldehyde is added to the above pyrrolidine hydrobromide solution along with 1 pound of Linde Molecular sieve 5A. The reaction mixture is stirred at ambient temperature for 3 hours, then is filtered through filter aid, washing well with chloroform. The combined filtrate and washings are evaporated in vacuo and the residue is recrystallized twice from acetonitrile to give 1-(pyrrol-2-ylmethylene)pyrrolidinium bromide; m.p. 113°-116° C.